2-(6-Chloropyridin-3-yl)pyrrolidine-1-carbaldehyde

• Molecular Formula: C10H11ClN2O
• Molecular Weight: 210.66 g/mol
• IUPAC Name: 2-(6-chloropyridin-3-yl)pyrrolidine-1-carbaldehyde
• InChI: InChI=1S/C10H11ClN2O/c11-10-4-3-8(6-12-10)9-2-1-5-13(9)7-14/h3-4,6-7,9H,1-2,5H2
• InChI Key: DUWOTILZZZBIMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C=O)C2=CN=C(C=C2)Cl

Description

2-(6-Chloropyridin-3-yl)pyrrolidine-1-carbaldehyde is a chemical compound with the molecular formula C10H11ClN2O. It features a pyrrolidine ring substituted with a 6-chloropyridin-3-yl group and an aldehyde functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Chloropyridin-3-yl)pyrrolidine-1-carbaldehyde typically involves the reaction of 6-chloropyridine-3-carbaldehyde with pyrrolidine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve bulk manufacturing processes that ensure high yield and purity. Techniques such as reflux methods and slow evaporation techniques are employed to grow single crystals of the compound, which are then characterized using methods like single crystal X-ray diffraction .

Chemical Reactions Analysis

Types of Reactions

2-(6-Chloropyridin-3-yl)pyrrolidine-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The chlorine atom on the pyridine ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like amines or thiols can be used to substitute the chlorine atom.

Major Products Formed

Oxidation: Formation of 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylic acid.

Reduction: Formation of 2-(6-chloropyridin-3-yl)pyrrolidine-1-methanol.

Substitution: Formation of various substituted pyrrolidine derivatives depending on the nucleophile used.

Scientific Research Applications

2-(6-Chloropyridin-3-yl)pyrrolidine-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential as a pharmacophore in drug discovery.

Industry: Utilized in the development of materials with specific properties, such as nonlinear optical materials

Mechanism of Action

The mechanism of action of 2-(6-Chloropyridin-3-yl)pyrrolidine-1-carbaldehyde involves its interaction with specific molecular targets. The pyrrolidine ring and the aldehyde group play crucial roles in its binding to proteins and enzymes, potentially affecting their activity. The exact pathways and targets depend on the specific application and the biological context .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine-2-one: A common structural motif in natural products and synthetic compounds with biological activities.

3-Iodopyrroles: Valuable intermediates in the synthesis of drugs and fine chemicals.

Uniqueness

2-(6-Chloropyridin-3-yl)pyrrolidine-1-carbaldehyde is unique due to the presence of both a pyrrolidine ring and a chloropyridine moiety, which confer distinct chemical reactivity and potential biological activity. Its ability to undergo various chemical transformations and its applications in diverse fields make it a compound of significant interest .